Ammonium sulfite
Cat. No. B239095
Key on ui cas rn:
10196-04-0
M. Wt: 99.11 g/mol
InChI Key: ZETCGWYACBNPIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07771685B2
Procedure details
In contrast, ammonia-based scrubbing processes have been used to produce a more valuable ammonium sulfate fertilizer, as taught by U.S. Pat. Nos. 4,690,807 and 5,362,458, each of which are assigned to the assignee of the present invention and incorporated herein by reference. In these processes (also known as ammonium sulfate flue gas desulfurization, or AS FGD), the scrubbing solution is accumulated in a tank where the absorbed sulfur dioxide reacts with dissolved ammonia (NH3) to form ammonium sulfite ((NH4)2SO3) and ammonium bisulfite (NH4HSO3), which are oxidized in the presence of sufficient oxygen to form ammonium sulfate ((NH4)2SO4) and ammonium bisulfate (NH4HSO4), the latter of which reacts with ammonia to form additional ammonium sulfate. A portion of the ammonium sulfate solution and/or ammonium sulfate crystals that form in the solution can then be drawn off to yield the desired byproduct of this reaction.
Name
ammonium sulfite
Name
ammonium bisulfite
Identifiers
|
REACTION_CXSMILES
|
[S:1]([O-])([O-:4])(=[O:3])=[O:2].[NH4+:6].[NH4+].N>>[S:1]([O-:4])([O-:3])=[O:2].[NH4+:6].[NH4+:6].[S:1](=[O:2])([OH:4])[O-:3].[NH4+:6] |f:0.1.2,4.5.6,7.8|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
ammonium sulfite
|
|
Type
|
product
|
|
Smiles
|
S(=O)([O-])[O-].[NH4+].[NH4+]
|
|
Name
|
ammonium bisulfite
|
|
Type
|
product
|
|
Smiles
|
S([O-])(O)=O.[NH4+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US07771685B2
Procedure details
In contrast, ammonia-based scrubbing processes have been used to produce a more valuable ammonium sulfate fertilizer, as taught by U.S. Pat. Nos. 4,690,807 and 5,362,458, each of which are assigned to the assignee of the present invention and incorporated herein by reference. In these processes (also known as ammonium sulfate flue gas desulfurization, or AS FGD), the scrubbing solution is accumulated in a tank where the absorbed sulfur dioxide reacts with dissolved ammonia (NH3) to form ammonium sulfite ((NH4)2SO3) and ammonium bisulfite (NH4HSO3), which are oxidized in the presence of sufficient oxygen to form ammonium sulfate ((NH4)2SO4) and ammonium bisulfate (NH4HSO4), the latter of which reacts with ammonia to form additional ammonium sulfate. A portion of the ammonium sulfate solution and/or ammonium sulfate crystals that form in the solution can then be drawn off to yield the desired byproduct of this reaction.
Name
ammonium sulfite
Name
ammonium bisulfite
Identifiers
|
REACTION_CXSMILES
|
[S:1]([O-])([O-:4])(=[O:3])=[O:2].[NH4+:6].[NH4+].N>>[S:1]([O-:4])([O-:3])=[O:2].[NH4+:6].[NH4+:6].[S:1](=[O:2])([OH:4])[O-:3].[NH4+:6] |f:0.1.2,4.5.6,7.8|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
ammonium sulfite
|
|
Type
|
product
|
|
Smiles
|
S(=O)([O-])[O-].[NH4+].[NH4+]
|
|
Name
|
ammonium bisulfite
|
|
Type
|
product
|
|
Smiles
|
S([O-])(O)=O.[NH4+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
